Cas no 2228320-90-7 (2-(2-bromopropyl)-4-chlorothiophene)

• Product Name: 2-(2-bromopropyl)-4-chlorothiophene
• CAS No: 2228320-90-7
• MF: C₇H₈BrClS
• MW: 239.560419082642
• CID: 6406460
• PubChem ID: 165736990
• Update Time: 2025-06-08

2-(2-bromopropyl)-4-chlorothiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-4-chlorothiophene
• EN300-1917393
• 2228320-90-7

• Inchi： 1S/C7H8BrClS/c1-5(8)2-7-3-6(9)4-10-7/h3-5H,2H2,1H3
• InChI Key： CETAQCKWEQDAPM-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CC(=CS1)Cl

Computed Properties

• Exact Mass: 237.92186g/mol
• Monoisotopic Mass: 237.92186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(2-bromopropyl)-4-chlorothiophene

Introduction to 2-(2-bromopropyl)-4-chlorothiophene (CAS No. 2228320-90-7)

2-(2-bromopropyl)-4-chlorothiophene, with the CAS number 2228320-90-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a brominated propyl group and a chlorinated thiophene ring. These functionalities endow the molecule with a range of chemical and physical properties that make it a valuable intermediate in the synthesis of more complex compounds.

The thiophene ring, a five-membered heterocyclic compound containing sulfur, is a common motif in many biologically active molecules. The presence of the bromine and chlorine substituents on the thiophene ring can significantly influence the compound's reactivity and biological activity. For instance, bromine is often used as a leaving group in substitution reactions, while chlorine can modulate the electronic properties of the molecule, affecting its interactions with biological targets.

In the context of medicinal chemistry, 2-(2-bromopropyl)-4-chlorothiophene has been explored as a building block for the synthesis of novel pharmaceuticals. Recent studies have highlighted its potential as a precursor for developing compounds with anti-inflammatory, antiviral, and anticancer properties. For example, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. This finding suggests that 2-(2-bromopropyl)-4-chlorothiophene could serve as a lead compound for the development of new anti-inflammatory drugs.

Beyond its medicinal applications, 2-(2-bromopropyl)-4-chlorothiophene has also found use in materials science. The unique electronic properties of thiophenes make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The bromine and chlorine substituents can be tailored to fine-tune the electronic properties of these materials, enhancing their performance in various devices. A study published in the Journal of Materials Chemistry C demonstrated that derivatives of 2-(2-bromopropyl)-4-chlorothiophene exhibit excellent charge transport properties, making them promising candidates for use in next-generation OLEDs.

The synthesis of 2-(2-bromopropyl)-4-chlorothiophene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions. One widely used method involves the reaction of 4-chlorothiophene with 1-bromo-3-chloropropane in the presence of a base such as potassium carbonate. This reaction proceeds via an SN₂ mechanism, leading to the formation of the desired product with high regioselectivity.

The characterization of 2-(2-bromopropyl)-4-chlorothiophene is typically performed using a combination of spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. For instance, NMR spectroscopy can confirm the presence and connectivity of specific functional groups, while MS can provide accurate molecular weight data.

In terms of safety and handling, it is important to note that while 2-(2-bromopropyl)-4-chlorothiophene is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from incompatible substances.

The future prospects for 2-(2-bromopropyl)-4-chlorothiophene are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility in both academic and industrial settings. As synthetic methods improve and new analytical techniques are developed, it is likely that we will see even more innovative uses for this versatile molecule.